Cas no 905443-15-4 (Benzeneacetyl chloride, 2-chloro-α-methyl-)
905443-15-4 structure
Product Name:Benzeneacetyl chloride, 2-chloro-α-methyl-
CAS No:905443-15-4
MF:C9H8Cl2O
MW:203.065220832825
CID:749824
PubChem ID:117047627
Update Time:2024-03-01
Benzeneacetyl chloride, 2-chloro-α-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetyl chloride, 2-chloro-a-methyl-
- Benzeneacetyl chloride, 2-chloro-α-methyl-
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- Inchi: 1S/C9H8Cl2O/c1-6(9(11)12)7-4-2-3-5-8(7)10/h2-6H,1H3
- InChI Key: SBVKVUWVZYHXAI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C(=O)Cl)C
Computed Properties
- Exact Mass: 201.9952203g/mol
- Monoisotopic Mass: 201.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Benzeneacetyl chloride, 2-chloro-α-methyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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